![molecular formula C14H13NO3S B2950602 4-Methyl-3-{[(5-methyl-2-thienyl)carbonyl]-amino}benzoic acid CAS No. 903817-59-4](/img/structure/B2950602.png)
4-Methyl-3-{[(5-methyl-2-thienyl)carbonyl]-amino}benzoic acid
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Description
The compound “4-Methyl-3-{[(5-methyl-2-thienyl)carbonyl]-amino}benzoic acid” is a complex organic molecule. It contains a benzoic acid moiety, which is a common component in various pharmaceuticals and is known for its antimicrobial properties . The molecule also includes a thienyl group, a sulfur-containing heterocycle that is often found in drugs and functional materials .
Chemical Reactions Analysis
Again, specific reactions involving this compound are not available in my resources. But, the presence of the benzoic acid and amide groups suggests that it could participate in various acid-base reactions, nucleophilic substitutions, and condensation reactions .Mechanism of Action
Mode of Action
For instance, the benzoic acid moiety could potentially engage in hydrogen bonding with target proteins, while the thiophene ring could participate in aromatic stacking interactions .
Biochemical Pathways
For example, benzoic acid derivatives can affect the metabolism of certain amino acids, while thiophene derivatives have been implicated in oxidative stress pathways .
Pharmacokinetics
The presence of the benzoic acid moiety suggests that it might be well-absorbed in the gastrointestinal tract and could undergo extensive metabolism, potentially involving conjugation reactions .
Result of Action
Based on its structural features, it might exert a variety of effects, potentially including modulation of enzyme activity, alteration of cellular redox status, and interaction with various cellular targets .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, the compound’s ionization state and thus its ability to interact with targets could be affected by pH. Similarly, temperature could influence the compound’s stability and its rate of interaction with targets .
Future Directions
properties
IUPAC Name |
4-methyl-3-[(5-methylthiophene-2-carbonyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3S/c1-8-3-5-10(14(17)18)7-11(8)15-13(16)12-6-4-9(2)19-12/h3-7H,1-2H3,(H,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSNAJKYHLDPOAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)NC(=O)C2=CC=C(S2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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